Cas no 1823064-87-4 ((5-Nitrofuran-2-yl)methanethiol)

• Product Name: (5-Nitrofuran-2-yl)methanethiol
• CAS No: 1823064-87-4
• MF: C₅H₅NO₃S
• MW: 159.163100004196
• CID: 5711912
• PubChem ID: 20623964
• Update Time: 2025-05-21

(5-Nitrofuran-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288907
• (5-nitrofuran-2-yl)methanethiol
• SCHEMBL5077063
• 1823064-87-4
• 2-Furanmethanethiol, 5-nitro-
• (5-Nitrofuran-2-yl)methanethiol

• Inchi： 1S/C5H5NO3S/c7-6(8)5-2-1-4(3-10)9-5/h1-2,10H,3H2
• InChI Key： CJABBMPSYURIQT-UHFFFAOYSA-N
• SMILES： SCC1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 158.99901420g/mol
• Monoisotopic Mass: 158.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 286.7±25.0 °C(Predicted)
• pka: 8.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on (5-Nitrofuran-2-yl)methanethiol

Introduction to (5-Nitrofuran-2-yl)methanethiol (CAS No. 1823064-87-4)

The compound (5-Nitrofuran-2-yl)methanethiol, identified by the CAS number 1823064-87-4, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of thiol-containing heterocyclic compounds, which have garnered significant attention in recent years due to their potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a furan ring substituted with a nitro group at the 5-position and a methanethiol group at the 2-position, making it a derivative of furan with functional groups that impart distinctive chemical properties.

Recent studies have highlighted the importance of (5-Nitrofuran-2-yl)methanethiol in the development of novel therapeutic agents. The nitro group is known for its ability to participate in redox reactions, which can be exploited in drug delivery systems. Additionally, the thiol group provides opportunities for forming disulfide bonds, which are crucial in protein interactions and stabilization. These properties make this compound a valuable building block in medicinal chemistry.

The synthesis of (5-Nitrofuran-2-yl)methanethiol involves a multi-step process that typically includes the nitration of furan derivatives followed by thiolation. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound is readily available for further studies. The compound's stability under various conditions has also been extensively investigated, making it suitable for use in both laboratory and industrial settings.

In terms of applications, (5-Nitrofuran-2-yl)methanethiol has shown promise in the field of agrochemistry. Its ability to act as a precursor for bioactive molecules has led to its use in the development of pesticides and herbicides. Furthermore, the compound's reactivity with other functional groups makes it an ideal candidate for click chemistry reactions, enabling the creation of complex molecular architectures with tailored functionalities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (5-Nitrofuran-2-yl)methanethiol. Quantum mechanical calculations have revealed that the nitro group significantly alters the electron distribution within the furan ring, enhancing its electrophilic character. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its catalytic properties.

The environmental impact of (5-Nitrofuran-2-yl)methanethiol has also been a topic of interest. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in natural ecosystems. However, further research is required to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, (5-Nitrofuran-2-yl)methanethiol (CAS No. 1823064-87-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern chemical research. As advancements in synthetic methods and computational modeling continue to unfold, we can expect even more innovative uses for this compound in the near future.